Cas no 2936-70-1 (Phenyl b-D-Thioglucopyranoside)

Phenyl b-D-Thioglucopyranoside structure
2936-70-1 structure
Product Name:Phenyl b-D-Thioglucopyranoside
CAS No:2936-70-1
MF:C12H16O5S
MW:272.317442893982
MDL:MFCD00064097
CID:269412
PubChem ID:329747983
Update Time:2025-04-19

Phenyl b-D-Thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
    • (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3,4,5-triol
    • PHENYL B-D-THIOGLUCOPYRANOSIDE
    • Phenyl beta-D-thioglucopyranoside
    • Phenyl β-D-Thioglucopyranoside
    • Phenyl-α-D-thioglucopyranoside
    • Phenyl-beta-D-thioglucopyranoside
    • p-Tolyl 1-thio-b-D-glucopyranoside
    • A-D-glucopyranoside
    • A-D-thioglucopyranoside
    • A-D-thioglucoside
    • ARK057
    • Phenyl
    • Phenyl 1-thio-
    • Phenyl1-Thio-beta-D-Glucopyranoside
    • Phenyl β-D-thioglucoside
    • Phenyl 1-thio-β-D-glucopyranoside
    • NSC 231833
    • Phenyl beta-D-thioglucoside
    • Phenyl-I(2)-D-thioglucopyranoside
    • DTXSID60448944
    • A-D-Glucopyranoside, phenyl1-thio-
    • (2R, 3S, 4S, 5R, 6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3, 4, 5-triol
    • 2936-70-1
    • OVLYAISOYPJBLU-ZIQFBCGOSA-N
    • b-D-Glucopyranoside,phenyl1-thio-
    • s12210
    • SCHEMBL5271127
    • BS-22238
    • S-Phenyl-1-thio-beta-D-glucopyranoside
    • phenyl 1-thio-beta-D-glucopyranoside
    • MFCD00064097
    • Phenyl beta-D-thioglucopyranoside, >=98% (HPLC)
    • beta-D-Glucopyranoside, phenyl 1-thio-
    • AMY41501
    • Phenyl-1-thio-β-D-glucopyranoside
    • (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(PHENYLSULFANYL)OXANE-3,4,5-TRIOL
    • ss-D-Phenyl 1-Thio-Glucopyranoside; Phenyl 1-Thio-Glucopyranoside; NSC 231833
    • Phenyl b-D-Thioglucopyranoside
    • MDL: MFCD00064097
    • Inchi: 1S/C12H16O5S/c13-6-8-9(14)10(15)11(16)12(17-8)18-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11-,12+/m1/s1
    • InChI Key: OVLYAISOYPJBLU-ZIQFBCGOSA-N
    • SMILES: S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 272.07200
  • Monoisotopic Mass: 272.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 115A^2

Experimental Properties

  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 135 ºC
  • Boiling Point: 510.7 °C at 760 mmHg
  • Flash Point: 262.6 °C
  • Refractive Index: 1.667
  • Solubility: Slightly soluble (8.7 g/l) (25 º C),
  • PSA: 115.45000
  • LogP: -0.42140
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C
  • Optical Activity: [α]/D +48.5±2.0°, c = 1 in ethanol

Phenyl b-D-Thioglucopyranoside Security Information

Phenyl b-D-Thioglucopyranoside Pricemore >>

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